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Compound of Interest

Compound Name:
1-(2-Hydroxy-5-

phenylphenyl)ethan-1-one

CAS No.: 14031-80-2

Cat. No.: B3339975

Get Quote

Technical Whitepaper: 1-(2-Hydroxy-5-phenylphenyl)ethan-1-one as a Core Synthon in

Advanced Organic Frameworks

Executive Summary
In the landscape of advanced organic synthesis and drug development, bifunctional building

blocks dictate the efficiency of complex molecular architectures. 1-(2-Hydroxy-5-
phenylphenyl)ethan-1-one (CAS: 14031-80-2)—commonly referred to as 2-hydroxy-5-

phenylacetophenone or 1-(4-hydroxy-[1,1'-biphenyl]-3-yl)ethan-1-one—is a highly versatile

ortho-hydroxy ketone[1],[2]. By possessing both a nucleophilic phenolic hydroxyl group and an

electrophilic/enolizable ketone moiety, this compound serves as a critical intermediate. It is

predominantly utilized in the synthesis of aromatic diol esters via Baeyer-Villiger oxidation and

in the construction of biologically active flavonoids (chroman-4-ones)[3],[4].

Part 1: Quantitative Physicochemical Profiling
To establish a baseline for synthetic planning, the physical and safety parameters of 1-(2-
Hydroxy-5-phenylphenyl)ethan-1-one are summarized below[1],[2].
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Table 1: Physicochemical Specifications

Property Value

IUPAC Name 1-(2-Hydroxy-5-phenylphenyl)ethan-1-one

Synonyms
2-Hydroxy-5-phenylacetophenone; 1-(4-

hydroxy-[1,1'-biphenyl]-3-yl)ethanone

CAS Registry Number 14031-80-2

Molecular Formula C₁₄H₁₂O₂

Molecular Weight 212.25 g/mol

Physical Form Solid

InChI Key UJPXBWSJJVPTTJ-UHFFFAOYSA-N

Commercial Purity ≥95%

Table 2: GHS Safety & Handling Data

Hazard Class Specification

Signal Word Warning

GHS Hazard Statements

H302 (Harmful if swallowed), H315 (Skin

irritation), H319 (Eye irritation), H335

(Respiratory irritation)

Precautionary Codes P261, P280, P305+P351+P338

Storage Conditions
Sealed in a dry environment at room

temperature

Part 2: Core Synthetic Genesis (Fries
Rearrangement)
The primary industrial and laboratory route to synthesize 1-(2-Hydroxy-5-
phenylphenyl)ethan-1-one is the Fries rearrangement of 4-acetoxybiphenyl (4-phenylphenyl
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acetate)[3],[5].
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Figure 1: Mechanistic pathway of the Fries rearrangement under thermodynamic control.

Protocol 1: Thermodynamic Fries Rearrangement
Designed for self-validation and high regioselectivity.

Lewis Acid Complexation: In a moisture-free reaction vessel, combine 1 equivalent of 4-

acetoxybiphenyl with 1.2–1.5 equivalents of anhydrous aluminum chloride (AlCl₃).

Causality: AlCl₃ acts as a powerful Lewis acid, coordinating with the ester's carbonyl

oxygen. This weakens the acyl-oxygen bond, prompting the generation of a highly reactive

acylium ion and an aluminum phenoxide intermediate[5].

Thermal Isomerization: Heat the neat mixture (or utilize a high-boiling solvent such as

tetrachloroethane) to 120–140°C for 2–4 hours.

Causality: Temperature is the regiocontrol switch. While low temperatures favor the

kinetically controlled para-product, elevated temperatures (120–140°C) drive the reaction

toward the thermodynamically stable ortho-product. The stability is locked in by the

formation of a robust, six-membered chelated aluminum complex between the newly

migrated ketone and the adjacent phenoxide oxygen[5].

Quenching and Phase Separation: Cool the reaction mixture to 0°C and carefully quench

with ice-cold 1M HCl. Extract the aqueous layer with ethyl acetate.

Causality: The acidic quench hydrolyzes the aluminum chelate, liberating the free ortho-

hydroxy ketone and solubilizing the aluminum salts into the aqueous waste stream.
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Self-Validation (QC): Spot the purified product on a TLC plate and spray with a 1% FeCl₃

solution.

Validation Mechanic: The starting material (an ester) will not react. The successful

formation of 1-(2-Hydroxy-5-phenylphenyl)ethan-1-one yields a deep purple/green spot,

confirming the presence of a phenolic -OH group hydrogen-bonded to a carbonyl.

Expected yield is approximately 46–48%[5].

Part 3: Downstream Application Workflows
Once synthesized, the unique ortho-hydroxy ketone motif allows the molecule to act as a

precursor for two major classes of compounds: aromatic diols (via Baeyer-Villiger oxidation)

and flavonoids (via Aldol condensation/cyclization)[3],[4].

Application Reaction Network
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Figure 2: Primary synthetic workflows utilizing the core acetophenone derivative.
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Protocol 2: Synthesis of 6-Phenyl-chroman-4-ones
(Flavonoid Frameworks)
A tandem condensation-cyclization methodology.

Base-Catalyzed Aldol Condensation: Dissolve 1-(2-Hydroxy-5-phenylphenyl)ethan-1-one
(1 eq) and a substituted benzaldehyde (1.1 eq) in ethanol. Slowly add a 40% aqueous

potassium hydroxide (KOH) solution at room temperature.

Causality: The strong base deprotonates the α-carbon of the acetophenone, generating a

nucleophilic enolate. This enolate attacks the electrophilic carbonyl of the benzaldehyde.

Subsequent base-catalyzed dehydration yields a highly conjugated α,β-unsaturated

ketone known as a 2'-hydroxy-5'-phenylchalcone[4].

Intramolecular Cyclization: Heat the reaction mixture to reflux (or maintain in

ethanol/acetone) for approximately 10 hours.

Causality: Under prolonged basic conditions, the ortho-hydroxyl group undergoes an

intramolecular Michael-type addition into the α,β-unsaturated system of the chalcone. This

closes the oxygen heterocycle, forming the chroman-4-one (flavanone) core[4].

Self-Validation (QC): Monitor the reaction via UV-Vis spectroscopy.

Validation Mechanic: The intermediate chalcone exhibits a strong, broad absorption band

at 340–360 nm due to extended π-conjugation. As the cyclization proceeds and the ring

closes, this conjugation is broken. The successful formation of the chroman-4-one is

validated by the disappearance of the 350 nm band and the emergence of a sharp peak at

280–320 nm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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